Cas no 118525-36-3 (Sagittatoside B)

Sagittatoside B structure
Sagittatoside B structure
Product Name:Sagittatoside B
CAS No:118525-36-3
MF:C32H38O14
MW:646.635731220245
MDL:MFCD28411516
CID:212367
PubChem ID:10146160
Update Time:2025-04-19

Sagittatoside B Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,3-[(6-deoxy-2-O-b-D-xylopyranosyl-a-L-mannopyranosyl)oxy]-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methyl-2-buten-1-yl)-
    • Sagittatoside B
    • 4H-1-Benzopyran-4-one,3-[(6-deoxy-2-O-b-D-xylopyranosyl-a-L-mannopyranosyl)oxy]-5,7-dihydroxy-...
    • 4H-1-Benzopyran-4-one,3-[(6-deoxy-2-O-b-D-xylopyranosyl-a-L-mannopyranosyl)oxy]-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methyl
    • Sagittatosdie B
    • Sagittatoside-B
    • 3-[(6-Deoxy-2-O-beta-D-xylopyranosyl-alpha-L-mannopyranosyl)oxy]-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one
    • Sagittatosdie B;Icariin B
    • 3-[(2S,3R,4R,5R,6S)-4,5-Dihydroxy-6-methyl-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-enyl)chromen-4-one
    • Sagittatoside B;
    • MFCD28411516
    • DA-57634
    • 3-{[(2S,3R,4R,5R,6S)-4,5-dihydroxy-6-methyl-3-{[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy}oxan-2-yl]oxy}-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-en-1-yl)-4H-chromen-4-one
    • Sagittatoside B3-[(2S,3R,4R,5R,6S)-4,5-Dihydroxy-6-methyl-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-enyl)chromen-4-one
    • MS-30943
    • 118525-36-3
    • CS-3691
    • 3-[(2S,3S,5R)-4,5-dihydroxy-6-methyl-3-[(2S,3R,5R)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-enyl)chromen-4-one
    • 3-(((2S,3R,4R,5R,6S)-4,5-dihydroxy-6-methyl-3-(((2S,3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-en-1-yl)-4H-chromen-4-one
    • 3-((2S,3S,5R)-4,5-dihydroxy-6-methyl-3-((2S,3R,5R)-3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl)oxy-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-enyl)chromen-4-one
    • HY-N0874
    • 3-((2S,3R,4R,5R,6S)-4,5-dihydroxy-6-methyl-3-((2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl)oxy-5,7-dihydroxy-2-(4-methoxyphenyl)-8-(3-methylbut-2-enyl)chromen-4-one
    • CHEBI:187243
    • 1ST185147
    • MDL: MFCD28411516
    • Inchi: 1S/C32H38O14/c1-13(2)5-10-17-18(33)11-19(34)21-24(38)29(27(44-28(17)21)15-6-8-16(41-4)9-7-15)45-32-30(25(39)22(36)14(3)43-32)46-31-26(40)23(37)20(35)12-42-31/h5-9,11,14,20,22-23,25-26,30-37,39-40H,10,12H2,1-4H3/t14-,20+,22-,23-,25+,26+,30+,31-,32-/m0/s1
    • InChI Key: BVDGQVAUJNUPGW-JGSSSOFVSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)[C@H]1[C@H](OC2C(C3C(=CC(=C(C/C=C(\C)/C)C=3OC=2C2C=CC(=CC=2)OC)O)O)=O)O[C@@H](C)[C@@H]([C@H]1O)O

Computed Properties

  • Exact Mass: 646.22600
  • Monoisotopic Mass: 646.22615588 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 8
  • Complexity: 1120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 214
  • Molecular Weight: 646.6

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.53
  • Boiling Point: 895.5±65.0 °C at 760 mmHg
  • Flash Point: 286.5±27.8 °C
  • PSA: 217.97000
  • LogP: 1.05810
  • Vapor Pressure: 0.0±0.3 mmHg at 25°C

Sagittatoside B Security Information

Sagittatoside B Pricemore >>

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